Cas no 91526-17-9 (4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one)

• Product Name: 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one
• CAS No: 91526-17-9
• MF: C₆H₆O₅
• MW: 158.108842372894
• CID: 2106866
• PubChem ID: 10702077
• Update Time: 2025-07-15

4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(formyloxy)methyl]-5-methyl-1,3-Dioxol-2-one
• 4-formyloxymethyl-5-methyl- 1,3-dioxolene-2-one
• 91526-17-9
• 618-762-3
• SCHEMBL741785
• DA-01045
• DTXSID901242557
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl Formate
• 4-((Formyloxy)methyl)-5-methyl-1,3-dioxol-2-one
• (5-methyl-2-oxo-2H-1,3-dioxol-4-yl)methyl formate
• 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one

• MDL： MFCD25969705
• Inchi： 1S/C6H6O5/c1-4-5(2-9-3-7)11-6(8)10-4/h3H,2H2,1H3
• InChI Key： IBKZORCVTJQMQE-UHFFFAOYSA-N
• SMILES： O1C(=O)OC(C)=C1COC=O

Computed Properties

• Exact Mass: 158.02152329g/mol
• Monoisotopic Mass: 158.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one

Introduction to 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one (CAS No. 91526-17-9) and Its Emerging Applications in Chemical Biology

4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one, identified by the chemical identifier CAS No. 91526-17-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the dioxolone class, characterized by a five-membered oxygen-containing ring system, which contributes to its versatility in molecular interactions. The presence of both a formyl group and a methyl substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The dioxolone core of 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one is particularly noteworthy for its ability to participate in various chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. These reactions are fundamental in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals. The compound's reactivity is further modulated by the methyl group at the 5-position, which can influence electronic distribution and steric hindrance, thereby affecting its utility in different synthetic pathways.

In recent years, 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one has been explored for its potential applications in medicinal chemistry. Its structural features make it an attractive scaffold for designing novel bioactive molecules. For instance, the formyl group can be readily converted into other functional moieties, such as alcohols or amides, which are common pharmacophores in drug discovery. Additionally, the dioxolone ring system can serve as a privileged structure in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

One of the most promising areas of research involving 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one is its role as a precursor in the synthesis of bioactive heterocycles. These heterocycles have shown potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents. The compound's ability to undergo facile functionalization allows researchers to tailor its properties for specific biological activities. For example, modifications at the formyl group can lead to the introduction of polar functionalities that enhance binding affinity to biological targets.

Recent studies have highlighted the utility of 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one in the development of prodrug strategies. Prodrugs are designed to improve drug delivery by converting into active forms within the body. The reactivity of this compound makes it an excellent candidate for prodrug design, as it can be chemically modified to release active pharmaceutical ingredients under physiological conditions. This approach has been particularly useful in enhancing bioavailability and reducing side effects associated with certain drugs.

The compound's significance extends beyond pharmaceutical applications; it also plays a role in material science and industrial chemistry. For instance, derivatives of 4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one have been investigated for their potential use as polymer additives or corrosion inhibitors. The ability of these derivatives to form stable complexes with metal ions makes them effective in protecting metal surfaces from degradation. Additionally, their structural versatility allows for the design of polymers with tailored properties for specific industrial uses.

In conclusion,4-(Formyloxy)methyl-5-methyl-1,3-dioxol-2-one (CAS No. 91526-17-9) is a multifaceted compound with broad applications across chemical biology and industrial chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery, bioactive molecule synthesis, and material development. As research continues to uncover new methodologies and applications,this compound is poised to remain at the forefront of innovation in synthetic chemistry and medicinal chemistry.